Cas no 1936095-85-0 (3-(Chloromethyl)oxane-3-carbaldehyde)

• Product Name: 3-(Chloromethyl)oxane-3-carbaldehyde
• CAS No: 1936095-85-0
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 5742117
• PubChem ID: 131187564
• Update Time: 2025-10-23

3-(Chloromethyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620747
• 1936095-85-0
• 3-(Chloromethyl)oxane-3-carbaldehyde
• 2H-Pyran-3-carboxaldehyde, 3-(chloromethyl)tetrahydro-

• Inchi： 1S/C7H11ClO2/c8-4-7(5-9)2-1-3-10-6-7/h5H,1-4,6H2
• InChI Key： HFYQKSIYWONJQC-UHFFFAOYSA-N
• SMILES： ClCC1(C=O)COCCC1

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Chloromethyl)oxane-3-carbaldehyde

Recent Advances in the Application of 3-(Chloromethyl)oxane-3-carbaldehyde (CAS: 1936095-85-0) in Chemical Biology and Pharmaceutical Research

3-(Chloromethyl)oxane-3-carbaldehyde (CAS: 1936095-85-0) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and targeted drug delivery systems. This compound's aldehyde and chloromethyl functionalities enable diverse chemical modifications, making it a valuable intermediate for the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(Chloromethyl)oxane-3-carbaldehyde as a key precursor in the synthesis of proteolysis-targeting chimeras (PROTACs). The researchers successfully incorporated this compound into the linker region of PROTAC molecules, which exhibited enhanced cellular permeability and target protein degradation efficiency. The study reported a 40% improvement in degradation kinetics compared to traditional linker designs, suggesting the potential of this compound in advancing targeted protein degradation therapeutics.

In the field of antimicrobial drug development, recent work has explored the application of 3-(Chloromethyl)oxane-3-carbaldehyde derivatives as novel antibacterial agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of oxane-based compounds showing potent activity against multidrug-resistant Gram-positive bacteria, with MIC values ranging from 0.5 to 2 μg/mL. The chloromethyl group was found to be crucial for membrane penetration, while the aldehyde functionality enabled covalent binding to bacterial target proteins.

The compound has also shown promise in materials science applications within the biomedical field. Researchers at MIT recently reported (Advanced Materials, 2024) the use of 1936095-85-0 as a crosslinking agent for biodegradable polymer networks. The resulting materials demonstrated tunable mechanical properties and controlled degradation profiles, making them suitable for applications in tissue engineering and sustained drug release systems. The study highlighted the compound's ability to form stable acetal linkages with hydroxyl groups in polysaccharides, providing a new approach to biomaterial design.

From a safety and pharmacokinetics perspective, recent preclinical studies have provided valuable insights into the behavior of 3-(Chloromethyl)oxane-3-carbaldehyde derivatives. A 2023 toxicological evaluation published in Chemical Research in Toxicology reported favorable metabolic stability and low cytotoxicity profiles for several derivatives, with IC50 values >100 μM in human hepatocytes. These findings support the continued exploration of this chemical scaffold in drug discovery programs.

Looking forward, the unique properties of 3-(Chloromethyl)oxane-3-carbaldehyde position it as a promising candidate for addressing current challenges in medicinal chemistry, particularly in the development of covalent inhibitors and bifunctional molecules. Ongoing research is exploring its application in targeted cancer therapies and neurodegenerative disease treatments, with several patent applications filed in 2024 indicating growing commercial interest in this chemical entity.